1H-Indole-3-decanol, 6-methoxy-

• CAS No.: 651331-30-5
• Molecular Formula: C19H29NO2
• Molecular Weight: 303.4 g/mol
• IUPAC Name: 10-(6-methoxy-1H-indol-3-yl)decan-1-ol
• InChI: InChI=1S/C19H29NO2/c1-22-17-11-12-18-16(15-20-19(18)14-17)10-8-6-4-2-3-5-7-9-13-21/h11-12,14-15,20-21H,2-10,13H2,1H3
• InChI Key: PNRISDFGXJGKKV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=CN2)CCCCCCCCCCO

Description

1H-Indole-3-decanol, 6-methoxy- is a derivative of indole, a significant heterocyclic system found in many natural products and drugs. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications .

Preparation Methods

The synthesis of 1H-Indole-3-decanol, 6-methoxy- typically involves the modification of the indole ring system. One common method is the Fischer indole synthesis, which involves the reaction of phenylhydrazine with aldehydes or ketones under acidic conditions . Industrial production methods may involve the use of catalysts and optimized reaction conditions to increase yield and efficiency .

Chemical Reactions Analysis

1H-Indole-3-decanol, 6-methoxy- undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions typically involve the use of reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Electrophilic substitution reactions are common due to the electron-rich nature of the indole ring.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

1H-Indole-3-decanol, 6-methoxy- has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: Indole derivatives are studied for their role in cell signaling and as potential therapeutic agents.

Medicine: They have shown promise in the treatment of various diseases, including cancer, due to their ability to interact with multiple biological targets.

Industry: Indole derivatives are used in the production of dyes, fragrances, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1H-Indole-3-decanol, 6-methoxy- involves its interaction with specific molecular targets and pathways. The indole ring system can bind to various receptors and enzymes, modulating their activity. This can lead to changes in cell signaling pathways, ultimately affecting cellular functions .

Comparison with Similar Compounds

1H-Indole-3-decanol, 6-methoxy- can be compared with other indole derivatives such as:

1H-Indole-3-carbaldehyde: Known for its use as a precursor in the synthesis of biologically active molecules.

6-Methoxy-1H-indole-3-carbaldehyde: Another derivative with similar applications in chemical synthesis and biological research.

The uniqueness of 1H-Indole-3-decanol, 6-methoxy- lies in its specific structural modifications, which can impart distinct biological activities and chemical reactivity .